Cas no 148869-18-5 (1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-)

148869-18-5 structure
Product name:1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-
CAS No:148869-18-5
MF:C14H10N6O4
MW:326.267001628876
CID:1320276
1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-
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- Inchi: 1S/C14H10N6O4/c21-19(22)13-5-1-11(2-6-13)18(17-10-15-9-16-17)12-3-7-14(8-4-12)20(23)24/h1-10H
- InChI Key: CALIKLFQLUGQCU-UHFFFAOYSA-N
- SMILES: N1(N(C2=CC=C([N+]([O-])=O)C=C2)C2=CC=C([N+]([O-])=O)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 326.0765
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 579.6±60.0 °C(Predicted)
- PSA: 120.23
- pka: 0.60±0.10(Predicted)
1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)- Related Literature
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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